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Abstract

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution for MAK683, a potent and selective allosteric inhibitor of the Polycomb
Repressive Complex 2 (PRC2). MAK683 targets the Embryonic Ectoderm Development (EED)
subunit, disrupting the EED-EZH2 interaction and subsequent histone H3 lysine 27 (H3K27)
trimethylation.[1][2] This document is intended to guide researchers in preparing MAK683 for in
vitro cell culture experiments, ensuring solution integrity and experimental reproducibility.

Introduction to MAK683

MAKG683 is a small molecule inhibitor that has entered clinical trials for the treatment of
advanced malignancies.[3][4][5] It functions by binding to the H3K27me3 binding pocket of
EED, which leads to a conformational change that prevents the interaction between EED and
the catalytic subunit of PRC2, EZH2.[1] This allosteric inhibition results in a reduction of H3K27
trimethylation, a key epigenetic modification involved in gene silencing.[1][2] The dysregulation
of PRC2 activity is implicated in various cancers, making MAK683 a valuable tool for research
and potential therapeutic development.

Signaling Pathway of MAK683
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Caption: MAK683 signaling pathway.

Quantitative Data Summary

The following table summarizes the key quantitative information for MAK683.
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Parameter Value Source(s)

Molecular Weight 376.39 g/mol [6]

Solubility in DMSO 10 - 40 mg/mL [6][71I8]
Dimethyl sulfoxide (DMSO),

Recommended Solvent [61[719]
fresh/anhydrous

Powder Storage -20°C for up to 3 years [61[7]

) -80°C for up to 2 years; -20°C
Stock Solution Storage [6]
for up to 1 year

Experimental Protocol: Preparation of MAK683
Stock Solution

This protocol details the steps for preparing a 10 mM stock solution of MAK683 in DMSO.

Materials:

 MAKG683 powder

Anhydrous/reagent-grade Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or cryovials

Calibrated precision balance

Vortex mixer

Ultrasonic bath

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Facebook [cancer.gov]

2. MAK683 | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY
[guidetopharmacology.org]

3. Pharmacological inhibition of noncanonical EED-EZH2 signaling overcomes
chemoresistance in prostate cancer - PMC [pmc.ncbi.nim.nih.gov]

4. researchgate.net [researchgate.net]

5. Discovery of the Clinical Candidate MAK683: An EED-Directed, Allosteric, and Selective
PRC2 Inhibitor for the Treatment of Advanced Malignancies - PubMed
[pubmed.ncbi.nim.nih.gov]

6. medchemexpress.com [medchemexpress.com]

7. selleckchem.com [selleckchem.com]

8. MAK-683 hydrochloride | EED Inhibitor | TargetMol [targetmol.com]
9. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Application Notes and Protocols: Preparation of
MAK®683 Stock Solution for Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608806#how-to-prepare-mak683-stock-solution-for-
cell-culture]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b608806?utm_src=pdf-body-img
https://www.benchchem.com/product/b608806?utm_src=pdf-custom-synthesis
https://www.cancer.gov/publications/dictionaries/cancer-drug/def/eed-inhibitor-mak683
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10515
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=10515
https://pmc.ncbi.nlm.nih.gov/articles/PMC8171087/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8171087/
https://www.researchgate.net/publication/359612260_Discovery_of_the_Clinical_Candidate_MAK683_An_EED-Directed_Allosteric_and_Selective_PRC2_Inhibitor_for_the_Treatment_of_Advanced_Malignancies
https://pubmed.ncbi.nlm.nih.gov/35352560/
https://pubmed.ncbi.nlm.nih.gov/35352560/
https://pubmed.ncbi.nlm.nih.gov/35352560/
https://www.medchemexpress.com/EED_inhibitor-1.html
https://www.selleckchem.com/products/mak683.html
https://www.targetmol.com/compound/mak_683_hyrochloride
https://www.medchemexpress.com/mak683-ch2ch2cooh-hydrochloride.html
https://www.benchchem.com/product/b608806#how-to-prepare-mak683-stock-solution-for-cell-culture
https://www.benchchem.com/product/b608806#how-to-prepare-mak683-stock-solution-for-cell-culture
https://www.benchchem.com/product/b608806#how-to-prepare-mak683-stock-solution-for-cell-culture
https://www.benchchem.com/product/b608806#how-to-prepare-mak683-stock-solution-for-cell-culture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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